Cas no 2228607-83-6 (2-azido-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-azido-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2228607-83-6
• MF: C₉H₇F₄N₃O
• MW: 249.1649954319
• CID: 5862386
• PubChem ID: 165631444
• Update Time: 2025-05-20

2-azido-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol
• EN300-1939740
• 2228607-83-6
• 2-azido-2-[3-fluoro-4-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C9H7F4N3O/c10-7-3-5(8(4-17)15-16-14)1-2-6(7)9(11,12)13/h1-3,8,17H,4H2
• InChI Key： FXXQSNGZGKGKQW-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 249.05252450g/mol
• Monoisotopic Mass: 249.05252450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol

Introduction to 2-azido-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol (CAS No. 2228607-83-6)

2-azido-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol, identified by the CAS number 2228607-83-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including an azido group, a fluorine atom, and a trifluoromethyl substituent, which collectively contribute to its unique chemical properties and potential biological activities.

The structural framework of 2-azido-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol consists of a phenyl ring substituted with various electronegative groups. The azido group (–N₃) is a well-known functional moiety in organic synthesis, often employed as a protecting group for alcohols or as an intermediate in the synthesis of heterocyclic compounds. The presence of a fluorine atom at the 3-position and a trifluoromethyl group at the 4-position further enhances the electronic and steric properties of the molecule, making it a versatile building block for drug discovery.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their improved metabolic stability, lipophilicity, and binding affinity to biological targets. The combination of these features in 2-azido-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol positions it as a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The azido group can be readily converted into other functional groups such as alcohols, amines, or carboxylic acids through various chemical transformations. This reactivity makes it an invaluable intermediate in the construction of complex molecular architectures. Additionally, the fluorine and trifluoromethyl substituents are known to modulate the pharmacokinetic properties of drug candidates, enhancing their bioavailability and reducing their susceptibility to metabolic degradation.

Recent studies have highlighted the role of fluorinated aromatic compounds in the development of novel therapeutic agents. For instance, compounds containing trifluoromethyl groups have been shown to exhibit enhanced binding affinity to target proteins, leading to more potent and selective drug candidates. Similarly, fluorine atoms can influence the solubility and permeability of molecules across biological membranes, which is crucial for oral drug delivery systems.

The synthesis of 2-azido-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the azido group typically involves nucleophilic substitution reactions or metal-catalyzed coupling reactions. The subsequent installation of the fluorine and trifluoromethyl substituents may involve halogen exchange reactions or direct functionalization strategies. These synthetic methodologies are well-documented in the literature and have been adapted for large-scale production where necessary.

From a computational chemistry perspective, 2-azido-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have revealed that the electron-withdrawing nature of the fluorine and trifluoromethyl groups significantly influences the electronic distribution within the molecule, thereby affecting its binding properties. These insights have guided medicinal chemists in designing more effective derivatives with improved pharmacological profiles.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. Fluorinated aromatic compounds are widely used in advanced materials due to their unique electronic properties and thermal stability. In agrochemicals, these compounds often serve as key intermediates in the synthesis of pesticides and herbicides that exhibit enhanced efficacy and environmental safety.

In conclusion, 2-azido-2-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol (CAS No. 2228607-83-6) represents a fascinating molecule with diverse applications in chemical synthesis and drug development. Its structural features make it an attractive scaffold for designing novel bioactive molecules with improved pharmacokinetic properties. As research continues to uncover new synthetic strategies and biological functions associated with fluorinated aromatic compounds, this compound is poised to play an increasingly important role in both academic research and industrial applications.